Cas no 1465807-39-9 (2-(4-methylcyclohexyl)morpholine)

• Product Name: 2-(4-methylcyclohexyl)morpholine
• CAS No: 1465807-39-9
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6431940
• PubChem ID: 65907730
• Update Time: 2025-05-26

2-(4-methylcyclohexyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylcyclohexyl)morpholine
• Morpholine,2-(4-methylcyclohexyl)-
• AKOS015249149
• 1465807-39-9
• EN300-1830136

• Inchi： 1S/C11H21NO/c1-9-2-4-10(5-3-9)11-8-12-6-7-13-11/h9-12H,2-8H2,1H3
• InChI Key： YXGXGLRHFTYUED-UHFFFAOYSA-N
• SMILES： N1CCOC(C2CCC(C)CC2)C1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 267.5±15.0 °C(Predicted)
• pka: 8.90±0.40(Predicted)

Additional information on 2-(4-methylcyclohexyl)morpholine

Introduction to 2-(4-methylcyclohexyl)morpholine (CAS No. 1465807-39-9)

2-(4-methylcyclohexyl)morpholine, identified by its Chemical Abstracts Service (CAS) number 1465807-39-9, is a significant compound in the realm of pharmaceutical chemistry and chemical biology. This bicyclic amine derivative exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug development and material science. The compound’s molecular structure combines a morpholine ring with a 4-methylcyclohexyl substituent, which imparts distinct physicochemical properties that make it a valuable candidate for various synthetic and therapeutic explorations.

The morpholine moiety, characterized by its oxygen-containing six-membered heterocyclic ring, is well-documented for its role in enhancing the solubility and bioavailability of pharmaceutical agents. Its presence in 2-(4-methylcyclohexyl)morpholine suggests that the compound may exhibit favorable pharmacokinetic profiles, making it an attractive scaffold for medicinal chemists. Furthermore, the 4-methylcyclohexyl group introduces steric and electronic modifications that can influence the compound’s reactivity and interactions with biological targets.

In recent years, the field of drug discovery has seen a surge in interest towards structurally diverse molecules that can modulate biological pathways with high specificity. 2-(4-methylcyclohexyl)morpholine has emerged as a promising candidate in this context, particularly due to its ability to engage with various enzymes and receptors. Preliminary studies have indicated that this compound may possess inhibitory properties against certain therapeutic targets, positioning it as a potential lead for further optimization.

One of the most compelling aspects of 2-(4-methylcyclohexyl)morpholine is its versatility in synthetic chemistry. The presence of both the morpholine and cyclohexyl moieties provides multiple sites for functionalization, enabling chemists to tailor the compound’s properties for specific applications. This flexibility has been exploited in several research endeavors, where derivatives of 2-(4-methylcyclohexyl)morpholine have been synthesized to explore novel pharmacological effects.

Recent advancements in computational chemistry have further illuminated the potential of 2-(4-methylcyclohexyl)morpholine. Molecular modeling studies have revealed that this compound can adopt multiple conformations, which may contribute to its binding affinity and selectivity towards biological targets. These insights have guided the design of more refined derivatives aimed at improving therapeutic efficacy while minimizing off-target effects.

The pharmaceutical industry has been particularly keen on exploring morpholine derivatives due to their historical success in developing drugs with diverse therapeutic indications. 2-(4-methylcyclohexyl)morpholine fits into this broader trend, as it represents a structurally novel yet functionally relevant molecule. Its synthesis and characterization have been facilitated by modern techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS), ensuring accurate structural elucidation and purity assessment.

From a material science perspective, 2-(4-methylcyclohexyl)morpholine also holds promise beyond traditional pharmaceutical applications. Its unique molecular architecture suggests potential uses in polymer chemistry, where it could serve as a building block for advanced materials with tailored properties. Additionally, the compound’s ability to form stable complexes with other molecules makes it a candidate for use in coordination chemistry and catalysis.

The exploration of 2-(4-methylcyclohexyl)morpholine is not without challenges, however. Optimizing its synthesis to achieve high yields and purity remains a key focus area. Furthermore, understanding its interaction mechanisms with biological targets requires rigorous experimental validation combined with sophisticated computational modeling. Despite these hurdles, the growing body of research underscores the compound’s significance and potential impact on future scientific advancements.

In conclusion, 2-(4-methylcyclohexyl)morpholine (CAS No. 1465807-39-9) stands as a testament to the ingenuity of modern chemical research. Its unique structural features and versatile applications position it as a cornerstone molecule in both pharmaceuticals and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly pivotal role in shaping the future of chemical biology and drug development.